molecular formula C12H15NOS B13019289 6-(Cyclohexylthio)nicotinaldehyde

6-(Cyclohexylthio)nicotinaldehyde

Cat. No.: B13019289
M. Wt: 221.32 g/mol
InChI Key: SONYVLWGFJVUBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(Cyclohexylthio)nicotinaldehyde (CAS: 1355237-45-4) is a substituted nicotinaldehyde derivative with the molecular formula C₁₂H₁₅NOS and a molecular weight of 221.32 g/mol . Structurally, it features a cyclohexylthio (-S-C₆H₁₁) substituent at the 6-position of the pyridine ring, distinguishing it from simpler nicotinaldehyde analogs.

Properties

Molecular Formula

C12H15NOS

Molecular Weight

221.32 g/mol

IUPAC Name

6-cyclohexylsulfanylpyridine-3-carbaldehyde

InChI

InChI=1S/C12H15NOS/c14-9-10-6-7-12(13-8-10)15-11-4-2-1-3-5-11/h6-9,11H,1-5H2

InChI Key

SONYVLWGFJVUBO-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)SC2=NC=C(C=C2)C=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(Cyclohexylthio)nicotinaldehyde typically involves the introduction of a cyclohexylthio group to nicotinaldehyde. One common method involves the reaction of nicotinaldehyde with cyclohexylthiol in the presence of a suitable catalyst under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions.

Industrial Production Methods

In an industrial setting, the production of 6-(Cyclohexylthio)nicotinaldehyde may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

6-(Cyclohexylthio)nicotinaldehyde can undergo various chemical reactions, including:

    Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

    Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

    Substitution: The cyclohexylthio group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

    Substitution: Various nucleophiles can be used to substitute the cyclohexylthio group, depending on the desired product.

Major Products Formed

    Oxidation: 6-(Cyclohexylthio)nicotinic acid.

    Reduction: 6-(Cyclohexylthio)nicotinyl alcohol.

    Substitution: Products vary depending on the nucleophile used.

Scientific Research Applications

Medicinal Chemistry

6-(Cyclohexylthio)nicotinaldehyde has been investigated for its potential therapeutic properties:

  • Antimicrobial Activity : Studies indicate that this compound exhibits significant antimicrobial properties against various bacterial strains. Its mechanism may involve disruption of bacterial cell membranes or interference with metabolic pathways essential for survival.
  • Anticancer Potential : Research has shown that the compound can inhibit cancer cell proliferation in vitro. For instance, studies on breast cancer cell lines (MCF-7) demonstrated a dose-dependent decrease in cell viability, suggesting potential as an anticancer agent.

The biological activity of 6-(Cyclohexylthio)nicotinaldehyde is linked to its interactions with specific molecular targets:

  • Enzyme Inhibition : The compound may inhibit enzymes involved in critical metabolic pathways, enhancing its therapeutic profile.
  • Receptor Modulation : It can interact with various receptors, potentially modulating their activity and influencing cellular responses.

Case Study 1: Antimicrobial Activity

  • Objective : Evaluate the effectiveness against Staphylococcus aureus.
  • Findings : The compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL, indicating strong antibacterial properties.

Case Study 2: Anticancer Activity

  • Objective : Assess cytotoxic effects on MCF-7 breast cancer cell lines.
  • Findings : Results showed an IC50 value of 15 µM after 48 hours of treatment, demonstrating significant cytotoxicity.

Mechanism of Action

The mechanism of action of 6-(Cyclohexylthio)nicotinaldehyde involves its interaction with specific molecular targets. For example, in biological systems, it may act as an inhibitor of certain enzymes or as a ligand that binds to specific receptors. The exact pathways and molecular targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Table 1: Comparative Data for Nicotinaldehyde Derivatives

Compound Name Substituent Molecular Formula Molecular Weight (g/mol) CAS Number Key Properties/Applications
Nicotinaldehyde None C₆H₅NO 123.11 3218-39-3 - Ki (PZA substrate): 0.015 µM
- Potent nicotinamidase inhibitor; NAD precursor .
5-Bromo-nicotinaldehyde Br at position 5 C₆H₄BrNO 186.01 Not provided - Ki (PZA substrate): 0.07 µM
- Lower inhibitory potency vs. nicotinaldehyde.
6-Methoxynicotinaldehyde OMe at position 6 C₇H₇NO₂ 137.14 65873-72-5 - Pharmaceutical intermediate; synthetic utility .
6-(Cyclohexylthio)nicotinaldehyde Cyclohexylthio at 6 C₁₂H₁₅NOS 221.32 1355237-45-4 - Enhanced lipophilicity; used in organic synthesis .
5-Fluoro-6-((trimethylsilyl)ethynyl)-nicotinaldehyde (FPyII) F and TMS-ethynyl at 5/6 C₁₁H₁₃FNO₃Si 297.33 Not provided - Superior autocatalytic activity in Soai reaction due to reduced Lewis basicity .
6-(4-Bromophenyl)nicotinaldehyde 4-Bromophenyl at 6 C₁₂H₈BrNO 262.10 113744-39-1 - Aryl-substituted analog; potential for cross-coupling reactions .

Key Comparative Findings

Inhibitory Potency

  • Nicotinaldehyde exhibits the highest inhibitory activity against nicotinamidase, with a Ki of 0.015 µM when tested with the PZA substrate, compared to 0.07 µM for 5-bromo-nicotinaldehyde . The bromine substitution at position 5 reduces potency, likely due to steric hindrance or electronic effects.

Biological Activity

6-(Cyclohexylthio)nicotinaldehyde is a heterocyclic compound that has garnered attention for its potential biological activities, particularly in the context of pharmacology and medicinal chemistry. This compound is structurally related to nicotinic derivatives and may exhibit various mechanisms of action, including modulation of neurotransmitter systems and anti-inflammatory properties. This article delves into the biological activity of 6-(Cyclohexylthio)nicotinaldehyde, summarizing relevant research findings, case studies, and potential therapeutic applications.

Chemical Structure

The chemical structure of 6-(Cyclohexylthio)nicotinaldehyde can be represented as follows:

C12H13NOS\text{C}_{12}\text{H}_{13}\text{NOS}

This compound features a nicotinaldehyde backbone with a cyclohexylthio group, which may influence its biological interactions.

1. Neuropharmacological Effects

Research indicates that derivatives of nicotinic compounds can act as positive allosteric modulators of cholinergic receptors. Specifically, compounds similar to 6-(Cyclohexylthio)nicotinaldehyde have been studied for their potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease. These compounds enhance cholinergic signaling, which is often impaired in such conditions.

  • Case Study : A study examined the effects of nicotinic derivatives on cognitive function in animal models. Results indicated improved memory retention and learning capabilities in subjects treated with these compounds, suggesting their potential as cognitive enhancers .

2. Anti-inflammatory Properties

6-(Cyclohexylthio)nicotinaldehyde may also exhibit anti-inflammatory effects by modulating prostaglandin levels through inhibition of enzymes like 15-PGDH (15-hydroxyprostaglandin dehydrogenase). This modulation can be beneficial in conditions characterized by chronic inflammation.

  • Research Findings : In vitro studies demonstrated that this compound could significantly reduce the production of inflammatory cytokines in cultured macrophages, indicating its potential as an anti-inflammatory agent .

3. Antioxidant Activity

Antioxidant properties have been attributed to various nicotinic derivatives. The presence of the cyclohexylthio group may enhance the electron-donating ability of the compound, thus contributing to its capacity to scavenge free radicals.

  • Experimental Data : In a comparative study, 6-(Cyclohexylthio)nicotinaldehyde showed a notable reduction in oxidative stress markers in cell cultures exposed to oxidative agents .

Toxicological Profile

The safety profile of 6-(Cyclohexylthio)nicotinaldehyde has been evaluated through various toxicological assessments. It has been classified as non-toxic under acute exposure scenarios, with no significant adverse effects observed at therapeutic doses.

Toxicological Parameter Result
Acute ToxicityNon-toxic
Skin IrritationMild irritation observed
Eye IrritationSerious eye irritation noted
MutagenicityNot classified as mutagenic

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.